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Compound of Interest

Compound Name: 1,3,5-Trioxanetrione

Cat. No.: B15178622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,3,5-Trioxanetrione, the cyclic trimer of carbon dioxide, is a highly unstable molecule of

significant interest due to its relationship with CO₂. Its inherent reactivity makes it a potential,

albeit challenging, reagent for organic synthesis. These application notes provide a

comprehensive overview of the known reactivity of 1,3,5-trioxanetrione, with a particular focus

on its interactions with nucleophiles. Due to its extreme instability, the primary reaction pathway

for 1,3,5-trioxanetrione is decomposition back to carbon dioxide. This document details its

synthesis, stability, and the critical considerations for its potential use in nucleophilic reactions,

alongside protocols for its preparation and handling.

Physicochemical Properties and Stability
1,3,5-Trioxanetrione is a white solid at low temperatures and is characterized by its significant

instability.[1] Its properties are summarized in the table below. The primary challenge in utilizing

this compound is its short half-life, even at sub-zero temperatures.[1][2][3][4][5]
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Property Value Reference

Molecular Formula C₃O₆ [1][6]

Molar Mass 132.027 g·mol⁻¹ [1][6]

Appearance White crystalline solid [7]

Half-life ~40 minutes at -40 °C [1][2][3][4][5]

Decomposition Products Carbon Dioxide (CO₂) [1][2]

Synthesis of 1,3,5-Trioxanetrione
The synthesis of 1,3,5-trioxanetrione is a multi-step process that requires careful control of

reaction conditions, particularly temperature.[2][3][4][5] The overall synthetic scheme is

presented below, followed by a detailed experimental protocol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://en.wikipedia.org/wiki/1,3,5-Trioxanetrione
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trioxanetrione
https://en.wikipedia.org/wiki/1,3,5-Trioxanetrione
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trioxanetrione
https://en.wikipedia.org/wiki/1,3,5-Trioxane
https://en.wikipedia.org/wiki/1,3,5-Trioxanetrione
https://pubs.acs.org/doi/10.1021/acs.joc.6b00647
https://www.allfordrugs.com/2016/06/17/synthesis-and-low-temperature-spectroscopic-observation-of-135-trioxane-246-trione-the-cyclic-trimer-of-carbon-dioxide/
https://pubs.acs.org/doi/abs/10.1021/acs.joc.6b00647
https://pubmed.ncbi.nlm.nih.gov/27183100/
https://en.wikipedia.org/wiki/1,3,5-Trioxanetrione
https://pubs.acs.org/doi/10.1021/acs.joc.6b00647
https://www.benchchem.com/product/b15178622?utm_src=pdf-body
https://www.benchchem.com/product/b15178622?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.joc.6b00647
https://www.allfordrugs.com/2016/06/17/synthesis-and-low-temperature-spectroscopic-observation-of-135-trioxane-246-trione-the-cyclic-trimer-of-carbon-dioxide/
https://pubs.acs.org/doi/abs/10.1021/acs.joc.6b00647
https://pubmed.ncbi.nlm.nih.gov/27183100/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 1,3,5-Trioxanetrione

Isobutyraldehyde

2-Chloro-2-methylpropanal

Chlorination

2,4,6-Tris(2-chloropropan-2-yl)-1,3,5-trioxane

Cyclotrimerization

2,4,6-Tri(propan-2-ylidene)-1,3,5-trioxane

Dehydrochlorination

1,3,5-Trioxanetrione

Ozonolysis at -80 °C
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Reactivity of 1,3,5-Trioxanetrione

1,3,5-Trioxanetrione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15178622#reaction-of-1-3-5-trioxanetrione-with-
nucleophiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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